2,2-difluoro-2-(1-methyl-1H-pyrazol-5-yl)acetic acid

• IUPAC Name: 2,2-difluoro-2-(2-methylpyrazol-3-yl)acetic acid
• InChI: InChI=1S/C6H6F2N2O2/c1-10-4(2-3-9-10)6(7,8)5(11)12/h2-3H,1H3,(H,11,12)
• InChI Key: JIYVSLKBNLNUDF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(C(=O)O)(F)F
• Molecular Formula: C6H6F2N2O2
• Molecular Weight: 176.12 g/mol

Description

2,2-difluoro-2-(1-methyl-1H-pyrazol-5-yl)acetic acid, also known as DFPMA, is a novel compound that has garnered much attention in the scientific community due to its potential applications in various fields. DFPMA is a derivative of pyrazole and is a white crystalline powder with a molecular weight of 209.17 g/mol.

Scientific Research Applications

Catalysis in Chemical Reactions

2,2-Difluoro-2-(1-methyl-1H-pyrazol-5-yl)acetic acid and its derivatives have shown significant potential in catalysis, particularly in the transformation of alcohols. For example, Cu(II) complexes involving similar pyrazole-acetic acid derivatives have been effectively used for the ammoxidation of alcohols to nitriles and the aerobic oxidation of alcohols to aldehydes in water. These complexes exhibit excellent catalytic performance and can be reused multiple times without a significant decay in efficiency (Xie et al., 2014).

Corrosion Inhibition

Pyrazoline derivatives, closely related to the structure of 2,2-difluoro-2-(1-methyl-1H-pyrazol-5-yl)acetic acid, have been explored for their role in corrosion inhibition, especially in the context of protecting mild steel in acidic environments. These derivatives demonstrate high inhibition efficiency and the ability to retard corrosion at room temperatures. Their effectiveness has been confirmed through various techniques, including chemical, electrochemical, and computational studies (Lgaz et al., 2020).

Luminescent Properties

Certain pyrazoline derivatives, which are structurally similar to 2,2-difluoro-2-(1-methyl-1H-pyrazol-5-yl)acetic acid, have been identified for their fluorescent properties. These compounds exhibit fluorescence in the blue region of the visible spectrum when exposed to ultraviolet radiation, indicating potential applications in materials science and molecular imaging (Hasan et al., 2011).

Metal Sensing and Laser Dyes

Pyrazole-carboxylic acid derivatives have been studied for their absorption and fluorescence properties, with potential applications in metal sensing and as laser dyes. These compounds exhibit large Stokes shift values and high fluorescence quantum yields, making them suitable for sensitive detection applications (Grummt et al., 2007).

Antitumor Activity

Silver complexes based on ester derivatives of bis(pyrazol-1-yl)acetate ligands, which are structurally related to 2,2-difluoro-2-(1-methyl-1H-pyrazol-5-yl)acetic acid, have shown significant in vitro antitumor activity. These complexes are more effective than reference drugs like cisplatin against certain types of cancer cells, indicating their potential as chemotherapeutic tools (Pellei et al., 2023).